

dorsomorphin alternative selective BMP inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dorsomorphin

CAS No.: 866405-64-3

Cat. No.: S526528

[Get Quote](#)

BMP Inhibitors at a Glance

The following table summarizes the key characteristics of **Dorsomorphin** and its more selective alternative, DMH1.

| Inhibitor Name | Primary Target(s) | Key Advantages & Specificity | Commonly Used In | Example of Experimental Use |
|--------------------------|--|--|--|---|
| Dorsomorphin (DM) | BMP Type I Receptors (ALK2, ALK3) [1] | First-generation inhibitor; known for off-target effects on AMPK, VEGF, and PDGFR signaling [1]. | Early cardiac differentiation in mESCs [1], zebrafish embryo studies [1]. | Induced beating embryoid bodies in mESCs, though with delayed marker expression compared to DMH1 [1]. |
| DMH1 | BMP Type I Receptors (ALK2, ALK3). Highly selective for ALK2 (IC50: 107.9 nM) [2]. | Next-generation, highly selective; no reported inhibition of VEGF, AMPK, or p38/MAPK pathways [2]. | Organoid culture (intestinal), cancer research (NSCLC), directed differentiation of neurons [2]. | ~50% reduction in tumor volume in A549 xenograft mouse models; promoted apoptosis and reduced invasion [2]. |

Troubleshooting Guide & FAQs

Here are answers to some frequently asked questions that users might encounter during their experiments.

FAQ 1: My experiment didn't work as expected. Could my BMP inhibitor have off-target effects?

Answer: This is a key consideration, especially with first-generation inhibitors like **Dorsomorphin**. **Dorsomorphin** is known to inhibit not only BMP receptors but also other kinases like AMPK and VEGFR2 (KDR) [1] [2]. These off-target effects can confound your results.

- **Solution:** If specificity is a concern, switch to a more selective inhibitor like **DMH1**. DMH1 was specifically designed to overcome these limitations and does not significantly affect VEGF, AMPK, PDGFR β , or ALK5 pathways [2]. Always include the appropriate controls to verify that your observed phenotype is due to BMP pathway inhibition.

FAQ 2: I am using **Dorsomorphin**, but my phenotype does not look like classic BMP inhibition. Why?

Answer: Your findings might be accurate. A 2025 study on zebrafish embryos showed that a phenotype resembling BMP overactivation (ventralization) caused by TBBPA exposure **could not be rescued** by **Dorsomorphin** co-treatment [3]. This suggests that the developmental disruption occurred through BMP-**independent** mechanisms.

- **Solution:** This result highlights the importance of not relying solely on inhibitor phenotypes to implicate a pathway. Consider using multiple approaches, such as genetic knockdown or other small molecule inhibitors, to confirm the mechanism [3].

FAQ 3: What is a standard *in vitro* protocol for using DMH1 to inhibit BMP signaling?

Answer: A common and effective approach is detailed below.

- **Preparation:** Prepare a stock solution of DMH1 in DMSO. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles [2].
- **Treatment:** Apply DMH1 to your cell culture system. For initial tests in cancer cell lines or organoids, a concentration in the **low micromolar range** (e.g., 1-5 μ M) is a typical starting point, but this should be optimized for your specific model [2].
- **Validation:** To confirm BMP pathway inhibition, analyze the downstream effects 24-48 hours post-treatment. Key readouts include:
 - **Western Blot:** A significant reduction in levels of phosphorylated Smad1/5/8 (p-Smad1/5/8) [4] [2].


- **qPCR:** Downregulation of BMP target genes like *Id1*, *Id2*, and *Id3* [2].

Experimental Protocol: Inhibiting BMP in Immune Cells

The following methodology is adapted from a 2020 study that investigated the role of BMP signaling in experimental autoimmune encephalomyelitis (EAE) [4].

Objective: To inhibit the BMP signaling pathway in Jurkat cells (a human T-cell line) and assess efficacy by measuring phosphorylation of SMAD1/5.

Workflow:




Click to download full resolution via product page

Step-by-Step Instructions:

- **Cell Culture:** Maintain Jurkat cells in standard RPMI medium supplemented with 10% FBS and antibiotics [4].
- **Serum Starvation:** Wash the cells with PBS and culture them in serum-free X-VIVO 15 medium for 3 hours. This step reduces background signaling from serum components [4].
- **Treatment:** Apply your treatments to the cells for 30 minutes. Key conditions should include:
 - **Negative Control:** Serum-free medium only.
 - **BMP Stimulation:** Medium with recombinant BMP4 (e.g., 500 ng/mL).
 - **Inhibitor Test:** Medium with both BMP4 (500 ng/mL) and DMH1 (e.g., 40 μ M) or **Dorsomorphin** (e.g., 1 μ M) [4].
 - *Optional: Pre-incubate BMP4 with its antagonist Noggin for 1 hour before adding to cells as an alternative inhibition control.*
- **Cell Lysis:** After 30 minutes, lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors [4].
- **Western Blot:** Analyze the protein lysates by Western blot.
 - Probe for **phospho-SMAD1/5** to directly assess BMP pathway activity.
 - Use an antibody for **total SMAD1/5/9** as a loading control.
 - The expected result is that BMP4 alone increases p-SMAD1/5, while co-treatment with DMH1 or **Dorsomorphin** should significantly reduce this phosphorylation [4].

BMP Signaling Pathway & Inhibitor Mechanism

To fully understand how these inhibitors work, it is helpful to visualize the BMP signaling cascade and the point at which they intervene.



[Click to download full resolution via product page](#)

This diagram illustrates the core canonical BMP pathway [5]:

- The BMP ligand binds to a receptor complex of Type II and Type I serine/threonine kinases.
- The Type II receptor phosphorylates the Type I receptor.
- The activated Type I receptor, which is the target of DMH1 and **Dorsomorphin**, phosphorylates SMAD1/5/8 [1] [2].
- Phosphorylated SMAD1/5/8 forms a complex with SMAD4.

- This complex translocates to the nucleus to regulate the transcription of target genes (like *Id1*).

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Dorsomorphin - an overview | ScienceDirect Topics [sciencedirect.com]
2. DMH1: Redefining BMP Signaling Inhibition for Organoid Sc... [egg-white-lysozyme.com]
3. Low-level tetrabromobisphenol a (TBBPA) exposure ... [pubmed.ncbi.nlm.nih.gov]
4. Inhibition of the BMP Signaling Pathway Ameliorated ... [pmc.ncbi.nlm.nih.gov]
5. The roles and regulatory mechanisms of TGF- β and BMP ... [nature.com]

To cite this document: Smolecule. [dorsomorphin alternative selective BMP inhibitors]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b526528#dorsomorphin-alternative-selective-bmp-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com